Pigment Wetting Efficacy: Viscosity Stability Under Pigment Load Compared to Butyloctyl Palmitate and C12-15 Alkyl Benzoate
In a standardized pigment wetting assay using a 35% mica suspension in ester, 2-tetradecyloctadecyl 2-hexyldecanoate demonstrated a viscosity difference of less than 2,000 cps between the neat ester and the pigment-loaded suspension [1]. In contrast, the benchmark ester butyloctyl palmitate (Mackaderm B-OP) exhibited a smaller difference of 362 cps, while the industry-standard control C12-15 alkyl benzoate showed a significantly higher viscosity increase exceeding 10,000 cps under identical conditions [1].
| Evidence Dimension | Viscosity difference (cps) between neat ester and 35% mica suspension |
|---|---|
| Target Compound Data | < 2,000 cps |
| Comparator Or Baseline | Butyloctyl Palmitate: 362 cps; C12-15 Alkyl Benzoate: >10,000 cps |
| Quantified Difference | Target exhibits moderate viscosity increase under load, balancing pigment wetting and ease of processing relative to benchmarks. |
| Conditions | 35% mica in 65% ester, Brookfield LVT viscometer, spindle #4 at 30 rpm [1] |
Why This Matters
This quantified performance tier informs procurement decisions for formulations where pigment dispersion efficiency and manageable viscosity under high-solids loading are critical.
- [1] McIntyre Group. (2007). Pigment Wetting Pigments. Mackaderm Technical Literature. Retrieved from https://www.yumpu.com/en/document/view/7457569/m-a-c-k-a-d-e-r-m-dewolf-chemical/12 View Source
